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Compound of Interest

Compound Name: Sannamycin G

Cat. No.: B15563065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sannamycin G is a member of the uridyl peptide class of antibiotics, produced by

Streptomyces sp. SS. This document provides a comprehensive technical overview of

Sannamycin G, detailing its physicochemical properties, and available information regarding

its biological activity. The methodologies for the isolation and characterization of this natural

product are also outlined to support further research and development efforts.

Physicochemical Properties
Sannamycin G is a nucleosidyl-peptide antibiotic. Its fundamental properties have been

determined through mass spectrometry and NMR spectroscopy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15563065?utm_src=pdf-interest
https://www.benchchem.com/product/b15563065?utm_src=pdf-body
https://www.benchchem.com/product/b15563065?utm_src=pdf-body
https://www.benchchem.com/product/b15563065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₄H₃₀N₄O₄ [1]

Molecular Weight 318.41 g/mol

Exact Mass 318.2267 Da

Elemental Analysis
C, 52.81%; H, 9.50%; N,

17.60%; O, 20.10%

Synonyms KA 7038V, Istamycin X

Biological Activity
Sannamycin G has been identified as an antibacterial agent. The class of uridyl peptide

antibiotics, to which Sannamycin G belongs, is known to target the bacterial translocase MraY,

an essential enzyme involved in the biosynthesis of the cell wall.[1] This mechanism of action

makes it a subject of interest for its potential against pathogenic bacteria. Published research

indicates that Sannamycins exhibit activity against Pseudomonas aeruginosa and

Mycobacterium tuberculosis.[1] However, specific minimum inhibitory concentration (MIC)

values for Sannamycin G against a comprehensive panel of microorganisms are not readily

available in the public domain and require further investigation of the primary literature.

Experimental Protocols
The following sections detail the general experimental procedures for the production, isolation,

and characterization of Sannamycin G, based on methodologies for related compounds.

Fermentation and Production
The production of Sannamycin G is achieved through the fermentation of Streptomyces sp.

SS. A typical protocol would involve:

Strain Cultivation: Inoculation of Streptomyces sp. SS into a suitable seed medium and

incubation to achieve sufficient biomass.

Production Fermentation: Transfer of the seed culture to a larger scale production medium.

Fermentation is carried out under controlled conditions of temperature, pH, and aeration to
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optimize the yield of Sannamycin G.

Isolation and Purification
A multi-step chromatographic process is generally employed to isolate Sannamycin G from the

fermentation broth.

Broth Filtration: The fermentation broth is first filtered to separate the mycelium from the

supernatant containing the antibiotic.

Chromatographic Separation: The supernatant is then subjected to a series of column

chromatography steps. This may include ion-exchange and size-exclusion chromatography

to separate Sannamycin G from other components in the broth.

Final Purification: High-Performance Liquid Chromatography (HPLC) is often used as a final

step to obtain highly purified Sannamycin G.

Structure Elucidation
The chemical structure of Sannamycin G is determined using a combination of spectroscopic

techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass and molecular formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: One-dimensional (¹H and ¹³C) and two-

dimensional (COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the

detailed chemical structure and stereochemistry of Sannamycin G.

Workflow and Process Visualization
The following diagrams illustrate the general workflows for the isolation and characterization of

Sannamycin G.
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Figure 1. General workflow for the isolation and characterization of Sannamycin G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15563065?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3510599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3510599/
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/product/b15563065#sannamycin-g-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

